[(E)-(7,7-dioxo-5,6-dihydrothieno[2,3-b]thiopyran-4-ylidene)amino] thiophene-2-carboxylate

• IUPAC Name: [(E)-(7,7-dioxo-5,6-dihydrothieno[2,3-b]thiopyran-4-ylidene)amino] thiophene-2-carboxylate
• InChI: InChI=1S/C12H9NO4S3/c14-11(10-2-1-5-18-10)17-13-9-4-7-20(15,16)12-8(9)3-6-19-12/h1-3,5-6H,4,7H2/b13-9+
• InChI Key: NSLRLYVZEWEPPS-UKTHLTGXSA-N
• Canonical SMILES: C1CS(=O)(=O)C2=C(C1=NOC(=O)C3=CC=CS3)C=CS2
• Isomeric SMILES: C\1CS(=O)(=O)C2=C(/C1=N/OC(=O)C3=CC=CS3)C=CS2
• Molecular Formula: C12H9NO4S3
• Molecular Weight: 327.4 g/mol
• CAS No.: 338776-77-5

Description

Thiophene-based analogs have been of interest to a growing number of scientists as a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects.

Synthesis Analysis

The synthesis of thiophene derivatives often involves heterocyclization of various substrates. Some common synthetic methods include the Gewald reaction, Paal–Knorr synthesis, Fiesselmann synthesis, and Hinsberg synthesis.

Chemical Reactions Analysis

Thiophene derivatives can undergo a variety of chemical reactions. For example, the Gewald reaction is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which produces aminothiophene derivatives.

Physical and Chemical Properties Analysis

Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position. It has the molecular mass of 84.14 g/mol, density is 1.051 g/ml and Melting Point is −38 °C.

Scientific Research Applications

Luminescent Materials

Research by Osterod et al. (2001) explored the luminescent properties of stilbenecarboxylic acids and dithieno[3,2-b:2′,3′-d]thiophene-2-carboxylic acids, forming non-covalent complexes with an imidazoline base. These complexes exhibit strong blue or blue-green photoluminescence in solution, although fluorescence in the solid state is significantly quenched (Osterod et al., 2001).

Enzyme Inhibitors

Gütschow et al. (1999) synthesized a series of 2-(diethylamino)thieno1,3ŏxazin-4-ones, evaluating their in vitro activity as inhibitors toward human leukocyte elastase (HLE). The study revealed potent inhibitory activity, highlighting the potential for therapeutic applications in conditions associated with HLE activity (Gütschow et al., 1999).

Synthetic Methodologies for Thiophene Derivatives

Asghari et al. (2016) reported a synthesis method for functionalized thiopyran derivatives, utilizing methyl 4-oxotetrahydro-2H-thiopyran-3-carboxylate. This method involves a reaction with acetylenic esters in the presence of triphenylphosphine, yielding phosphorus ylides that afford functionalized thiopyran derivatives via intramolecular Wittig reaction (Asghari et al., 2016).

Future Directions

Thiophene and its derivatives have shown extensive significance in the pharmaceutical field because of their varied biological and clinical applications. As such, the synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists.

Mechanism of Action

Target of Action

Thiophene and its derivatives, including [(E)-(7,7-dioxo-5,6-dihydrothieno[2,3-b]thiopyran-4-ylidene)amino] thiophene-2-carboxylate, have been reported to possess a wide range of therapeutic properties . They are remarkably effective compounds with respect to their biological and physiological functions such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer . .

Mode of Action

Thiophene derivatives have been applied in the synthesis of inhibitors for various kinases , suggesting that they may interact with these targets to exert their effects.

Biochemical Pathways

Thiophene derivatives have been used in the development of inhibitors for various kinases , which play crucial roles in numerous cellular processes, including cell growth, differentiation, and apoptosis.

Result of Action

Thiophene derivatives have been reported to possess a wide range of therapeutic properties , suggesting that they may exert various molecular and cellular effects.